Cas no 42060-30-0 (N-[(4-chlorophenyl)methyl]methanesulfonamide)

• Product Name: N-[(4-chlorophenyl)methyl]methanesulfonamide
• CAS No: 42060-30-0
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD00117815
• CID: 2855918
• PubChem ID: 2800737
• Update Time: 2025-07-23

N-[(4-chlorophenyl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]methanesulfonamide
• Methanesulfonamide, N-[(4-chlorophenyl)methyl]-
• JKY
• CS-0150120
• DTXSID801259599
• STL283918
• MFCD00117815
• Maybridge1_001697
• HMS546F03
• CRYRIYLKDDYXOB-UHFFFAOYSA-N
• NS00016112
• CCG-45409
• N-(4-chlorobenzyl)methanesulfonamide
• 7N-006
• 42060-30-0
• CHEBI:195016
• D80716
• SR-01000635177-1
• AKOS000431115
• SCHEMBL6338974
• n-(4-chlorobenzyl)-methanesulfonamide
• N-[(4-chlorophenyl)methyl]methanesulonamide

• MDL： MFCD00117815
• Inchi： 1S/C8H10ClNO2S/c1-13(11,12)10-6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： CRYRIYLKDDYXOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNS(C)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Melting Point: 134 °C(Solv: water (7732-18-5))
• Boiling Point: 348.6±44.0 °C(Predicted)
• pka: 10.23±0.40(Predicted)

N-[(4-chlorophenyl)methyl]methanesulfonamide Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-[(4-chlorophenyl)methyl]methanesulfonamide

Professional Introduction to N-[(4-chlorophenyl)methyl]methanesulfonamide (CAS No. 42060-30-0)

N-[(4-chlorophenyl)methyl]methanesulfonamide, a compound with the chemical identifier CAS No. 42060-30-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of N-[(4-chlorophenyl)methyl]methanesulfonamide consists of a methanesulfonamide moiety linked to a 4-chlorophenylmethyl group. This configuration imparts distinct chemical and pharmacological attributes, making it a valuable scaffold for drug design. The presence of the chloro substituent on the aromatic ring enhances lipophilicity, while the methanesulfonamide group contributes to hydrogen bonding capabilities, crucial for interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific modification of N-[(4-chlorophenyl)methyl]methanesulfonamide has led to compounds with enhanced efficacy and selectivity in preclinical studies.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research indicates that sulfonamide-based molecules can modulate neurotransmitter systems, offering a promising avenue for treating conditions such as epilepsy and neurodegenerative diseases. The structural features of N-[(4-chlorophenyl)methyl]methanesulfonamide suggest that it may interact with specific receptors or enzymes involved in these pathways, potentially leading to novel therapeutic interventions.

The synthesis and characterization of N-[(4-chlorophenyl)methyl]methanesulfonamide have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic analyses, have ensured high purity and yield. These advancements in synthetic chemistry are critical for translating laboratory discoveries into viable pharmaceuticals.

Furthermore, computational modeling and molecular dynamics simulations have played a pivotal role in understanding the binding interactions of N-[(4-chlorophenyl)methyl]methanesulfonamide with biological targets. These studies provide insights into the compound's mechanism of action, helping researchers optimize its pharmacokinetic profile. The integration of computational tools with experimental data has accelerated the drug discovery process significantly.

The preclinical evaluation of N-[(4-chlorophenyl)methyl]methanesulfonamide has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit key enzymes associated with neurological disorders, while animal models have shown potential therapeutic benefits without significant side effects. These findings underscore the compound's promise as a lead candidate for further development.

As the pharmaceutical industry continues to evolve, compounds like N-[(4-chlorophenyl)methyl]methanesulfonamide represent the forefront of innovation. Their unique structural features and demonstrated biological activities make them invaluable for addressing unmet medical needs. Continued research and development efforts are essential to harness their full therapeutic potential.

The future direction of studies on CAS No. 42060-30-0 includes exploring its interactions with additional biological targets and optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, N-[(4-chlorophenyl)methyl]methanesulfonamide (CAS No. 42060-30-0) stands out as a promising compound in the realm of medicinal chemistry. Its unique structure, combined with its demonstrated biological activities, positions it as a valuable candidate for further exploration in drug development. As research progresses, this compound is likely to play an increasingly important role in addressing complex medical challenges.